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Compound of Interest

Compound Name: Dipropyl maleate

Cat. No.: B3050212

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipropyl maleate, with the chemical formula C10H1604, is the dipropy! ester of maleic acid.[1]
It is a compound of interest in various chemical syntheses and has potential applications in the
pharmaceutical industry, particularly in drug delivery systems. This guide provides a
comprehensive overview of its chemical and physical properties, detailed experimental
protocols for its characterization and synthesis, and a discussion of its relevance in drug
development.

Physicochemical Properties

A summary of the key physicochemical properties of dipropyl maleate is presented below.
This data is essential for understanding its behavior in various experimental and industrial
settings.
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Property Value Reference
Molecular Formula C10H1604 [L12113114115]116]
Molecular Weight 200.23 g/mol (1121315161171
IUPAC Name dipropyl (2)-but-2-enedioate [1]
CAS Number 2432-63-5 [1][3]
Density 1.0245 - 1.031 g/cm3 [2][4]1[8]
Boiling Point 257.96 - 258.4 °C at 760 ]

mmHg
Flash Point 119.6 °C [2][4]
Refractive Index 1.443 - 1.448 [2][4]18]

Vapor Pressure

0.0138 mmHg at 25 °C

[2]14]

Water Solubility

Slightly soluble

[°]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of

dipropyl maleate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

© 2025 BenchChem. All rights reserved. 2/12

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-maleate
https://www.chembk.com/en/chem/dipropyl%20maleate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4459224.htm
https://www.chemnet.com/cas/en/2432-63-5/dipropyl-maleate.html
https://precision.fda.gov/ginas/app/ui/substances/6GCA0VMG16
https://precision.fda.gov/ginas/app/ui/substances/2e49e7d4-f4c3-4ca8-9e07-cb30540cf5b8
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-maleate
https://www.chembk.com/en/chem/dipropyl%20maleate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4459224.htm
https://precision.fda.gov/ginas/app/ui/substances/6GCA0VMG16
https://precision.fda.gov/ginas/app/ui/substances/2e49e7d4-f4c3-4ca8-9e07-cb30540cf5b8
https://www.capotchem.cn/doc/viewmsds_2432-63-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-maleate
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-maleate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4459224.htm
https://www.chembk.com/en/chem/dipropyl%20maleate
https://www.chemnet.com/cas/en/2432-63-5/dipropyl-maleate.html
http://www.stenutz.eu/chem/solv6.php?name=di-n-propyl+maleate
https://www.chembk.com/en/chem/dipropyl%20maleate
https://www.chemnet.com/cas/en/2432-63-5/dipropyl-maleate.html
https://www.chembk.com/en/chem/dipropyl%20maleate
https://www.chemnet.com/cas/en/2432-63-5/dipropyl-maleate.html
https://www.chembk.com/en/chem/dipropyl%20maleate
https://www.chemnet.com/cas/en/2432-63-5/dipropyl-maleate.html
http://www.stenutz.eu/chem/solv6.php?name=di-n-propyl+maleate
https://www.chembk.com/en/chem/dipropyl%20maleate
https://www.chemnet.com/cas/en/2432-63-5/dipropyl-maleate.html
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Solubility_of_Diisopropyl_Maleate_in_Common_Solvents.pdf
https://www.benchchem.com/product/b3050212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

IH NMR

Chemical Shift (d)
ppm

Multiplicity Integration Assignment

Olefinic Protons (-

~6.1 Singlet 2H
CH=CH-)
Methine Protons (-
~5.0 Septet 2H
CH(CHs)2)
Methyl Protons (-
~1.2 Doublet 12H
CH(CHs)2)
13C NMR
Chemical Shift (d) )
Assignment

ppm

Carbonyl Carbon (-

~165

C=0)

Olefinic Carbon (-
~130

CH=CH-)

Methine Carbon (-
~68

CH(CHs)2)

Methyl Carbon (-
27 y (

CH(CH3)2)

Note: The exact chemical shifts can vary slightly depending on the solvent and instrument

used.[10]

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Assignment

~2970 C-H stretch (alkyl)
~1730 C=0 stretch (ester)
~1645 C=C stretch (alkene)
~1160 C-O stretch (ester)

Chemical Reactivity and Synthesis

Dipropyl maleate undergoes reactions typical of esters and alkenes. Its reactivity makes it a
versatile intermediate in organic synthesis.

Hydrolysis

As an ester, dipropyl maleate can be hydrolyzed under acidic or basic conditions to yield
maleic acid and propanol. The hydrolysis of dialkyl maleates can be mediated by reagents such
as a t-BuNH2/LiBr/alcohol/H20 system.[11]

Polymerization

The carbon-carbon double bond in dipropyl maleate allows it to participate in polymerization
reactions. It can be copolymerized with other monomers, such as vinyl acetate, to create
polymers with tailored properties for applications like adhesives and coatings.[12] These
copolymers are also being explored for biomedical applications, including drug delivery.[12]

Diels-Alder Reaction

Dipropyl maleate can act as a dienophile in Diels-Alder reactions, a powerful tool in organic
synthesis for the formation of cyclic compounds.[13]

Experimental Protocols
Synthesis of Dipropyl Maleate

Objective: To synthesize dipropyl maleate via the esterification of maleic anhydride with
isopropanol.
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Methodology: This protocol is adapted from a patented method for the catalytic synthesis of
diisopropyl maleate.[14]

Materials:

e Maleic anhydride

* |sopropanol

e Dual-nuclear functionalized ionic liquid catalyst

Procedure:

e Mix maleic anhydride and isopropanol in a mass ratio of 1:3 to 1:8.

e Add the dual-nuclear functionalized ionic liquid catalyst, with a mass equivalent to 10% to
20% of the maleic anhydride.

e Heat the reaction mixture to a temperature between 70 °C and 110 °C.
¢ Stir the mixture under condensation and reflux for 3 to 8 hours.

» After the reaction is complete, allow the mixture to stand at room temperature to separate
into layers.

e The lower ionic liquid layer can be recycled after removing water by rotary evaporation.

e The upper product layer is purified by vacuum distillation to obtain pure diisopropyl maleate.

Spectroscopic Analysis

Objective: To obtain *H NMR, 3C NMR, and IR spectra of dipropyl maleate.
5.2.1. NMR Spectroscopy Protocol[15]
Sample Preparation:

» Dissolve 5-10 mg of the liquid dipropyl maleate sample in approximately 0.6-0.7 mL of a
deuterated solvent (e.g., chloroform-d, CDCls).
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e Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift
referencing (0 ppm).

o Transfer the solution to a clean, dry 5 mm NMR tube.
Instrument Setup and Data Acquisition:
e Place the NMR tube in the spectrometer's probe.

o Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to
achieve optimal homogeneity.

e Acquire the *H and 3C NMR spectra using standard pulse sequences.
5.2.2. FTIR Spectroscopy Protocol (Attenuated Total Reflectance - ATR)[15]
Sample Preparation: Ensure the liquid sample is free of any solid impurities or water.

Instrument Setup and Data Acquisition:

Use a clean, dry ATR crystal (e.g., diamond or zinc selenide).

Record a background spectrum of the clean, empty ATR crystal.

Place a small drop of the liquid sample onto the center of the ATR crystal.

Acquire the sample spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm™1,

Data Processing: The acquired spectrum is automatically ratioed against the background
spectrum to produce the final absorbance or transmittance spectrum.

Solubility Determination[9]

Objective: To quantitatively determine the solubility of dipropyl maleate in a given solvent.
Methodology:

e Add an excess amount of dipropyl maleate to a known volume of the selected solvent in a
sealed vial.
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o Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient time to reach
equilibrium.

o Allow the undissolved solute to settle.

o Carefully extract a known volume of the supernatant.

 Dilute the supernatant with a suitable solvent.

e Analyze the concentration of dipropyl maleate in the diluted sample using a suitable
analytical technique, such as gas chromatography (GC) with a pre-established calibration
curve.

Calculate the original concentration in the saturated solution to determine the solubility.

Applications in Drug Development

While direct pharmacological activity of dipropyl maleate is not extensively documented, its
properties as a monomer and plasticizer are of significant interest in drug delivery research.[12]
[16] Copolymers containing dipropyl maleate can be synthesized to form nanoparticles,
micelles, or hydrogels for controlled drug release.[12] The ester linkages in the polymer
backbone can be designed to be biodegradable, allowing for the release of the encapsulated
drug and subsequent clearance of the polymer from the body.

Visualizations
Synthesis and Purification Workflow
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Synthesis and Purification of Dipropyl Maleate
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Caption: Workflow for the synthesis and purification of dipropyl maleate.

Conceptual Drug Delivery System Development
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Conceptual Pathway for a Drug Delivery System

Dipropyl Maleate +
Co-monomer (e.g., Vinyl Acetate)

(Dipropyl Maleate Copolymer)

Drug-Loaded Nanoparticles/
Micelles/Hydrogel

Controlled Drug Release
(e.g., via hydrolysis)

Click to download full resolution via product page

Caption: Development of a drug delivery system from a dipropyl maleate copolymer.
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Safety and Handling

Dipropyl maleate may cause skin and eye irritation, as well as respiratory irritation.[17] It is
recommended to handle this chemical in a well-ventilated area and to use appropriate personal
protective equipment, including gloves and safety glasses.[7][17] In case of contact, wash the
affected area with plenty of water.[7] For firefighting, use water spray, alcohol-resistant foam,
dry chemical, or carbon dioxide.[7]

Conclusion

Dipropyl maleate is a versatile chemical with well-defined physicochemical and spectroscopic
properties. The detailed protocols provided in this guide for its synthesis and characterization
will be valuable for researchers. Furthermore, its potential application in the development of
novel drug delivery systems highlights its importance for the pharmaceutical industry. Further
research into the biocompatibility and degradation products of dipropyl maleate-based
copolymers is warranted to fully realize its potential in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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